Cas no 58532-56-2 (6-methyl-2-Pyridineacetic acid methyl ester)

• Product Name: 6-methyl-2-Pyridineacetic acid methyl ester
• CAS No: 58532-56-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD18088993
• CID: 829608
• PubChem ID: 12266354
• Update Time: 2025-10-24

6-methyl-2-Pyridineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-Pyridineacetic acid methyl ester
• methyl 2-(6-methylpyridin-2-yl)acetate
• AK-68033
• ANW-57142
• CTK8B7377
• KB-255158
• methyl (6-methyl-2-pyridinyl)acetate
• BS-41773
• Methyl2-(6-methylpyridin-2-yl)acetate
• SCHEMBL10381880
• 2-Pyridineacetic acid, 6-methyl-, methyl ester
• CS-0061376
• DB-125056
• 58532-56-2
• SB54691
• DTXSID10483143

• MDL： MFCD18088993
• Inchi： 1S/C9H11NO2/c1-7-4-3-5-8(10-7)6-9(11)12-2/h3-5H,6H2,1-2H3
• InChI Key： VMIWLIZKJORNHH-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 6-methyl-2-Pyridineacetic acid methyl ester

Recent Advances in the Study of 6-Methyl-2-Pyridineacetic Acid Methyl Ester (CAS: 58532-56-2)

The compound 6-methyl-2-pyridineacetic acid methyl ester (CAS: 58532-56-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative of pyridineacetic acid serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its role in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory diseases, neurological disorders, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the synthesis of small-molecule inhibitors of protein-protein interactions (PPIs). The researchers demonstrated that 6-methyl-2-pyridineacetic acid methyl ester could be efficiently modified to yield compounds with high affinity for specific protein targets, opening new avenues for drug discovery. The study also emphasized the compound's favorable pharmacokinetic properties, such as good solubility and metabolic stability, which are critical for drug development.

In another recent investigation, scientists explored the potential of 6-methyl-2-pyridineacetic acid methyl ester in the design of anti-inflammatory agents. The compound's pyridine core was found to interact with key inflammatory mediators, such as cyclooxygenase-2 (COX-2), suggesting its potential as a scaffold for developing non-steroidal anti-inflammatory drugs (NSAIDs). These findings were published in Bioorganic & Medicinal Chemistry Letters and have sparked further interest in the compound's therapeutic applications.

Additionally, the role of 6-methyl-2-pyridineacetic acid methyl ester in neuroscience research has been a topic of growing interest. A 2024 study in Neuropharmacology reported that derivatives of this compound exhibited modulatory effects on neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic signaling. These findings suggest potential applications in the treatment of neurological disorders such as epilepsy and anxiety.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 6-methyl-2-pyridineacetic acid methyl ester. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route, which could facilitate its broader use in industrial and academic settings. The study also addressed challenges related to yield and purity, providing practical solutions for large-scale manufacturing.

In conclusion, 6-methyl-2-pyridineacetic acid methyl ester (CAS: 58532-56-2) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to neuroscience, underscore its importance as a versatile intermediate. Future research is expected to further explore its potential, particularly in the development of targeted therapies and novel bioactive molecules.